Cas no 2758003-11-9 ((5-Fluoro-2-iodophenyl)hydrazine hydrochloride)

• Product Name: (5-Fluoro-2-iodophenyl)hydrazine hydrochloride
• CAS No: 2758003-11-9
• MF: C₆H₇ClFIN₂
• MW: 288.489055871964
• MDL: MFCD34600690
• CID: 5653339
• PubChem ID: 165763750
• Update Time: 2025-10-29

(5-Fluoro-2-iodophenyl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-fluoro-2-iodophenyl)hydrazine hydrochloride
• EN300-28256523
• 2758003-11-9
• (5-Fluoro-2-iodophenyl)hydrazine hydrochloride

• MDL： MFCD34600690
• Inchi： 1S/C6H6FIN2.ClH/c7-4-1-2-5(8)6(3-4)10-9;/h1-3,10H,9H2;1H
• InChI Key： RCVKZJQUWQWHED-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1NN)F.Cl

Computed Properties

• Exact Mass: 287.93265g/mol
• Monoisotopic Mass: 287.93265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on (5-Fluoro-2-iodophenyl)hydrazine hydrochloride

Comprehensive Overview of (5-Fluoro-2-iodophenyl)hydrazine hydrochloride (CAS No. 2758003-11-9)

(5-Fluoro-2-iodophenyl)hydrazine hydrochloride is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 2758003-11-9, has garnered attention due to its unique structural properties and potential utility in drug discovery. The presence of both fluoro and iodo substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate for constructing complex molecules.

In recent years, the demand for fluorinated and iodinated compounds has surged, driven by their roles in medicinal chemistry and material science. Researchers are particularly interested in (5-Fluoro-2-iodophenyl)hydrazine hydrochloride due to its potential as a building block for targeted therapies. Its hydrazine moiety further expands its utility in heterocyclic synthesis, a key area in developing new drugs and agrochemicals.

The synthesis of CAS 2758003-11-9 involves precise organic reactions, often requiring anhydrous conditions to maintain its stability. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its purity and structure. This compound's solubility in polar solvents like DMSO and methanol facilitates its use in laboratory settings.

One of the trending topics in chemical research is the exploration of halogenated compounds for catalysis and bioconjugation. (5-Fluoro-2-iodophenyl)hydrazine hydrochloride aligns with this trend, as its iodine atom can participate in cross-coupling reactions, a cornerstone of modern synthetic chemistry. Such reactions are pivotal for creating biologically active molecules, including anticancer agents and antiviral drugs.

From an SEO perspective, queries like "fluorophenyl hydrazine derivatives" or "iodophenyl compounds in drug development" reflect growing interest in this niche. The compound's CAS registry number (2758003-11-9) is frequently searched by chemists and procurement specialists, underscoring its commercial relevance. Additionally, discussions on green chemistry and sustainable synthesis often highlight the need for efficient routes to produce such high-value intermediates.

In summary, (5-Fluoro-2-iodophenyl)hydrazine hydrochloride represents a versatile tool in scientific innovation. Its dual functionality as a fluorinated and iodinated reagent positions it at the forefront of cutting-edge research. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing chemical and pharmaceutical industries.